Cas no 157280-17-6 (2-(4-Methyl-2,6-dioxooxan-4-yl)acetic acid)

• Product Name: 2-(4-Methyl-2,6-dioxooxan-4-yl)acetic acid
• CAS No: 157280-17-6
• MF: C₈H₁₀O₅
• MW: 186.162003040314
• CID: 2110709
• Update Time: 2023-08-04

2-(4-Methyl-2,6-dioxooxan-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• tetrahydro-4-methyl-2,6-dioxo-2H-Pyran-4-acetic acid
• 2-(4-Methyl-2,6-dioxooxan-4-yl)acetic acid

• Inchi： 1S/C8H10O5/c1-8(2-5(9)10)3-6(11)13-7(12)4-8/h2-4H2,1H3,(H,9,10)
• InChI Key： UGEGXLFGGWLTQR-UHFFFAOYSA-N
• SMILES： O1C(CC(C)(CC(=O)O)CC1=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 252
• Topological Polar Surface Area: 80.7